Cas no 6289-25-4 (4-Octyne-3,6-diol,2,7-dimethyl-3,6-bis(1-methylethyl)-)

• Product Name: 4-Octyne-3,6-diol,2,7-dimethyl-3,6-bis(1-methylethyl)-
• CAS No: 6289-25-4
• MF: C₁₆H₃₀O₂
• MW: 254.408205509186
• CID: 524966
• Update Time: 2026-04-29

4-Octyne-3,6-diol,2,7-dimethyl-3,6-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Octyne-3,6-diol,2,7-dimethyl-3,6-bis(1-methylethyl)-
• 1,1,4,4-Tetraisopropyl-2-butyne-1,4-diol
• 2,7-dimethyl-3,6-di(propan-2-yl)oct-4-yne-3,6-diol
• 1.1.4.4-Tetraisopropyl-butin-(2)-diol-(1.4)
• 2,7-dimethyl-3,6-diisopropyl-octin-(4)-diol-(3,6)
• 3,6-bis(methylethyl)-2,7-dimethyloct-4-yne-3,6-diol
• 3,6-Diisopropyl-2,7-dimethyl-4-octin-3,6-diol
• 3,6-Diisopropyl-2,7-dimethyl-oct-4-in-3,6-diol
• 3,6-diisopropyl-2,7-dimethyloct-4-yne-3,6-diol
• 3,6-diisopropyl-2,7-dimethyl-oct-4-yne-3,6-diol
• AC1L5A0C
• AC1Q288Y
• CBDivE_012718
• CTK5B6512
• NSC5633
• ST091515

Computed Properties

• Exact Mass: 254.2247
• Monoisotopic Mass: 254.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.933
• Boiling Point: 276°Cat760mmHg
• Flash Point: 105.4°C
• Refractive Index: 1.477
• PSA: 40.46
• LogP: 3.07600

Additional information on 4-Octyne-3,6-diol,2,7-dimethyl-3,6-bis(1-methylethyl)-

Chemical Profile of 4-Octyne-3,6-diol,2,7-dimethyl-3,6-bis(1-methylethyl)- (CAS No: 6289-25-4)

4-Octyne-3,6-diol,2,7-dimethyl-3,6-bis(1-methylethyl)-, identified by the Chemical Abstracts Service Number (CAS No) 6289-25-4, is a complex organic compound that has garnered attention in the field of synthetic chemistry and pharmaceutical research due to its unique structural features and potential applications. This compound belongs to the class of polyynes, which are characterized by the presence of multiple triple bonds in their molecular backbone. The specific arrangement of substituents in 4-Octyne-3,6-diol,2,7-dimethyl-3,6-bis(1-methylethyl)- contributes to its distinct chemical properties and reactivity, making it a valuable building block for various chemical syntheses.

The molecular structure of 4-Octyne-3,6-diol,2,7-dimethyl-3,6-bis(1-methylethyl)- consists of an eight-carbon chain with triple bonds at the 3rd and 6th positions. Additionally, there are two hydroxyl groups (-OH) at the 3rd and 6th carbon atoms, as well as two isobutyl groups (C₄H₉) attached to the 2nd and 7th carbon atoms. The presence of these functional groups imparts a high degree of steric hindrance and electronic richness to the molecule, which can be exploited in various chemical reactions.

In recent years, 4-Octyne-3,6-diol,2,7-dimethyl-3,6-bis(1-methylethyl)- has been studied for its potential applications in pharmaceutical chemistry. The compound's ability to undergo selective reactions at multiple sites makes it a versatile intermediate in the synthesis of more complex molecules. For instance, the triple bonds can be used in cross-coupling reactions such as Sonogashira couplings to form new carbon-carbon bonds, while the hydroxyl groups can participate in etherification or esterification reactions.

One of the most intriguing aspects of 4-Octyne-3,6-diol,2,7-dimethyl-3,6-bis(1-methylethyl)- is its role in the development of novel materials. Polyynes are known for their high electron affinity and ability to absorb light in the ultraviolet and visible regions of the spectrum. This property makes them promising candidates for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. The steric hindrance provided by the isobutyl groups can also influence the packing and crystallinity of materials derived from this compound, potentially leading to improved performance in electronic applications.

The synthesis of 4-Octyne-3,6-diol,2,7-dimethyl-3,6-bis(1-methylethyl)- involves multi-step organic transformations that require careful control over reaction conditions. The initial step typically involves the formation of an acetylene derivative followed by selective functionalization at specific carbon positions. Advanced synthetic techniques such as transition metal catalysis have been employed to achieve high yields and selectivity in these reactions. The use of palladium or copper catalysts has been particularly effective in facilitating cross-coupling reactions between acetylene units.

Recent research has also explored the biological activity of derivatives of 4-Octyne-3,6-diol,2,7-dimethyl-3,6-bis(1-methylethyl)-. The unique structural motifs present in this compound have led to investigations into its potential roles as a bioactive molecule. For example，studies have shown that certain polyynes exhibit antimicrobial properties due to their ability to disrupt bacterial cell membranes. The hydroxyl groups and triple bonds can interact with biological targets，leading to novel therapeutic effects. While further research is needed to fully understand these effects，the preliminary findings are promising for future drug development.

The industrial significance of 4-Octyne-3，6-diol，2，7-dimethyl-3，6-bis(1-methylethyl)- extends beyond pharmaceuticals and materials science。Its use as a building block in organic synthesis has made it valuable for producing a wide range of specialty chemicals。These chemicals find applications in industries such as fragrances，dyes，and polymers。The ability to tailor the molecular structure through selective functionalization allows chemists to design compounds with specific properties for tailored applications。

In conclusion，4-Octyne-3，6-diol，2，7-dimethyl-3，6-bis(1-methylethyl)- (CAS No: 6289-25-4) is a multifaceted compound with significant potential in various scientific and industrial domains。Its unique structural features enable diverse chemical transformations，making it a valuable intermediate in pharmaceutical synthesis。Additionally，its biological activity and material science applications continue to be areas of active research。As synthetic methodologies advance，the utility of this compound is expected to expand even further。